Cas no 1408168-69-3 (potassium trifluoro(2-methoxyethyl)boranuide)

• Product Name: potassium trifluoro(2-methoxyethyl)boranuide
• CAS No: 1408168-69-3
• MF: C₃H₇BF₃KO
• MW: 165.991592645645
• MDL: MFCD18861717
• CID: 2086496
• PubChem ID: 63701996
• Update Time: 2025-06-23

potassium trifluoro(2-methoxyethyl)boranuide Chemical and Physical Properties

Names and Identifiers

• Potassium (2-Methoxyethyl)trifluoroborate
• potassium (2-methoxyethyl)trifluoroboride
• potassium trifluoro(2-methoxyethyl)boranuide
• CS-0308261
• Potassium trifluoro(2-methoxyethyl)borate
• ZB0231
• Potassiumtrifluoro(2-methoxyethyl)borate
• AKOS013013100
• A50021
• 1408168-69-3
• C3H7BF3KO
• potassium;trifluoro(2-methoxyethyl)boranuide
• MFCD18861717
• EN300-112860
• 818-686-2

• MDL： MFCD18861717
• Inchi： 1S/C3H7BF3O.K/c1-8-3-2-4(5,6)7;/h2-3H2,1H3;/q-1;+1
• InChI Key： DGWPDVMILPSZOB-UHFFFAOYSA-N
• SMILES： [K+].F[B-](CCOC)(F)F

Computed Properties

• Exact Mass: 166.0179110g/mol
• Monoisotopic Mass: 166.0179110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 66.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives

Additional information on potassium trifluoro(2-methoxyethyl)boranuide

Potassium Trifluoro(2-methoxyethyl)boranuide (CAS No. 1408168-69-3): A Comprehensive Overview

Potassium trifluoro(2-methoxyethyl)boranuide (CAS No. 1408168-69-3) is a versatile compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry due to its unique properties and potential applications. This compound, also known as KTFBME, is a derivative of borane and features a trifluoroborate anion with a 2-methoxyethyl substituent. The combination of these functional groups imparts distinct reactivity and stability, making it a valuable reagent in various chemical processes.

The trifluoroborate moiety in KTFBME is particularly noteworthy due to its ability to form stable complexes with transition metals, which is crucial for catalytic reactions. The presence of the 2-methoxyethyl group enhances the solubility and reactivity of the compound, making it suitable for a wide range of synthetic transformations. Recent studies have highlighted the utility of KTFBME in cross-coupling reactions, where it serves as an efficient ligand for palladium-catalyzed reactions, leading to the formation of carbon-carbon bonds with high selectivity and yield.

In the context of medicinal chemistry, KTFBME has shown promise as a building block for the synthesis of biologically active molecules. Its ability to participate in selective functionalization reactions allows for the introduction of fluorine atoms into complex molecular frameworks, which can significantly alter the pharmacological properties of drugs. For instance, fluorine atoms can enhance the metabolic stability and bioavailability of pharmaceutical compounds, making them more effective in treating various diseases.

One of the key advantages of KTFBME is its compatibility with a variety of reaction conditions. It can be used in both aqueous and organic solvents, which broadens its applicability in different synthetic protocols. Additionally, its low toxicity and environmental friendliness make it an attractive choice for large-scale industrial processes. Recent advancements in green chemistry have further emphasized the importance of using environmentally benign reagents like KTFBME to reduce the ecological footprint of chemical production.

The synthesis of Potassium trifluoro(2-methoxyethyl)boranuide typically involves the reaction of borane with trifluoromethanesulfonic acid (triflic acid) and 2-methoxyethanol. This multi-step process requires precise control over reaction conditions to ensure high purity and yield. The resulting compound is characterized by its distinct spectroscopic properties, including NMR and IR spectra, which are essential for confirming its identity and purity.

In terms of safety and handling, while KTFBME is generally considered safe under standard laboratory conditions, it is important to follow proper safety protocols to prevent exposure to skin or inhalation. Storage should be in a cool, dry place away from incompatible materials such as strong oxidizers or acids.

Recent research has also explored the use of KTFBME in polymer science. Its ability to form stable complexes with metal ions makes it a potential candidate for the synthesis of metallopolymers, which have applications in areas such as catalysis, electronics, and materials science. These polymers can exhibit unique electronic and optical properties that are not found in traditional organic polymers.

In conclusion, Potassium trifluoro(2-methoxyethyl)boranuide (CAS No. 1408168-69-3) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical properties make it an invaluable tool for researchers and chemists working on innovative projects that require precise control over molecular structure and reactivity. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the chemical sciences.